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Compound of Interest

Compound Name: trans-2-Bromo-1-indanol

CAS No.: 10368-44-2; 79465-06-8

Cat. No.: B2847988

Get Quote

Abstract
This application note details the protocol for the enzymatic kinetic resolution of trans-2-bromo-
1-indanol, a critical chiral building block in the synthesis of HIV protease inhibitors (e.g.,

Indinavir) and other pharmacologically active indane derivatives. Unlike traditional chemical

resolution, which often requires expensive chiral auxiliaries, this biocatalytic route utilizes the

high enantioselectivity of lipases (specifically Burkholderia cepacia lipase, PCL) to achieve

>99% enantiomeric excess (ee). This guide covers enzyme screening, reaction optimization,

scale-up, and downstream processing.

Introduction & Strategic Value
The Chiral Challenge
trans-2-Bromo-1-indanol is a gateway intermediate. Its utility lies in its conversion to (1S,

2R)-1-amino-2-indanol, the pharmacophore backbone of Indinavir. However, the precursor

trans-2-bromo-1-indanol is typically synthesized as a racemate (mixture of (1R, 2R) and (1S,

2S) enantiomers) via the bromohydroxylation of indene.
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Separating these enantiomers is the process bottleneck. Biocatalysis offers a "green" and

scalable solution via Kinetic Resolution (KR).

The Biocatalytic Solution
In this workflow, a lipase selectively acetylates one enantiomer of the racemic alcohol using an

irreversible acyl donor (vinyl acetate), leaving the other enantiomer as the free alcohol. This

creates a mixture of ester and alcohol that can be easily separated by physical means (column

chromatography or extraction).

Key Advantages:

High Enantioselectivity (E-value > 100): Reduces the need for multiple recrystallizations.

Mild Conditions: Ambient temperature and pressure.

Reusability: Immobilized enzymes can be recycled.[1]

Mechanistic Insight
The reaction follows a Ping-Pong Bi-Bi mechanism characteristic of serine hydrolases.

Acyl-Enzyme Formation: The catalytic serine attacks the acyl donor (vinyl acetate), releasing

vinyl alcohol (which tautomerizes to acetaldehyde, driving the equilibrium).

Enantioselective Deacylation: The lipase's chiral pocket allows only one enantiomer of trans-
2-bromo-1-indanol to approach and attack the acyl-enzyme intermediate.

Visualization: Kinetic Resolution Pathway
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Figure 1: Mechanism of Lipase-catalyzed kinetic resolution. The irreversible nature of vinyl

acetate ensures the reaction is driven forward.

Experimental Protocols
Materials and Equipment

Substrate:trans-2-Bromo-1-indanol (Racemic).[2]

Enzymes:

Lipase PS (Burkholderia cepacia, Amano).[3]

CALB (Candida antarctica Lipase B, Novozym 435).

Acyl Donor: Vinyl Acetate (acts as donor and co-solvent).

Solvent: MTBE (Methyl tert-butyl ether) or DIPE (Diisopropyl ether).

Analytics: HPLC with Chiralcel OD-H column.

Protocol 1: Enzyme Screening (Analytical Scale)
Objective: Determine which lipase offers the highest Enantiomeric Ratio (E).
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Preparation: In a 2 mL HPLC vial, dissolve 10 mg of racemic trans-2-bromo-1-indanol in
0.9 mL of MTBE.

Acyl Donor: Add 0.1 mL Vinyl Acetate.

Initiation: Add 10 mg of enzyme preparation (Screen distinct vials for Lipase PS, CALB,

Lipase AK).

Incubation: Shake at 30°C / 200 rpm.

Sampling: At t=1h, 4h, and 24h, withdraw 50 µL.

Quenching: Filter through a 0.22 µm PTFE syringe filter (removes enzyme) and dilute with

500 µL Mobile Phase (Hexane:IPA 90:10).

Analysis: Inject into HPLC.

Success Criteria: Look for an enzyme providing ~50% conversion with >95% ee for both

substrate and product.

Protocol 2: Preparative Scale-Up (10g Batch)
Objective: Produce gram-quantities of resolved material.

Reactor Setup: Use a 250 mL round-bottom flask equipped with a magnetic stir bar.

Substrate Loading: Dissolve 10.0 g (47 mmol) of rac-trans-2-bromo-1-indanol in 150 mL

MTBE.

Acyl Donor: Add 15 mL Vinyl Acetate (approx. 3.5 equivalents).[2][4]

Catalyst Addition: Add 1.0 g of Immobilized Lipase PS (10% w/w relative to substrate).

Note: Immobilized enzymes prevent clumping and ease filtration.

Reaction: Stir at 30°C. Monitor by HPLC every 2 hours.

Endpoint: Stop the reaction when conversion reaches 49-50%. Do not exceed 50%, or the

optical purity of the remaining alcohol will degrade (due to the "kinetic" nature of the
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resolution).

Termination: Filter the reaction mixture through a sintered glass funnel to recover the

immobilized enzyme. Wash the enzyme with MTBE (3 x 20 mL).

Purification:

Concentrate the filtrate under vacuum.[1]

Perform Flash Column Chromatography (Silica Gel).

Eluent: Hexane:Ethyl Acetate (gradient from 95:5 to 80:20).

Order of Elution: The ester (less polar) elutes first; the unreacted alcohol (more polar)

elutes second.

Analytical Method (HPLC)[5][6]
Parameter Condition

Column Daicel Chiralcel OD-H (250 x 4.6 mm, 5 µm)

Mobile Phase n-Hexane : Isopropanol (90 : 10 v/v)

Flow Rate 1.0 mL/min

Detection UV @ 254 nm

Temperature 25°C

Retention Times (Approx)
(1S,2S)-Alcohol: 12.5 min (1R,2R)-Alcohol: 16.2

min Esters elute earlier (5-8 min).[2]

Process Optimization & Troubleshooting
Solvent Engineering
The choice of solvent affects enzyme rigidity and enantioselectivity.
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Solvent Log P Relative Rate
Enantioselecti
vity (E)

Recommendati
on

MTBE 0.94 High >100

Preferred

(Balances

solubility &

activity)

Toluene 2.5 Moderate >100 Good alternative

THF 0.46 Low <20

Avoid (Strips

essential water

from enzyme)

Hexane 3.5 Low >200

Good for E, but

poor substrate

solubility

Water Activity ( )
Lipases require a micro-layer of water to maintain conformation.

Issue: Reaction rate drops significantly.

Fix: Pre-equilibrate the solvent and enzyme at a specific water activity (e.g., using salt

hydrate pairs like Na₂HPO₄·2H₂O / Na₂HPO₄·7H₂O) to

. Do not add bulk water, as this promotes hydrolysis of the product ester (reverse reaction).

Workflow Visualization
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Figure 2: Optimization and Scale-up Workflow.

Safety & Handling
Trans-2-Bromo-1-indanol: Irritant to eyes, respiratory system, and skin.[2] Handle in a fume

hood.

Vinyl Acetate: Flammable and potential carcinogen. Use appropriate PPE.

Enzymes: Inhalation of enzyme dust can cause sensitization. Weigh powders in a static-free

environment or use liquid formulations/immobilized beads.
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Need Custom Synthesis?
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resolution-of-trans-2-bromo-1-indanol]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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